Cas no 899738-09-1 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-methoxybenzamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-methoxybenzamide
• CAS No: 899738-09-1
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 5495068
• Update Time: 2025-07-15

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-4-methoxybenzamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-methoxybenzamide

• Inchi： 1S/C21H19N5O3/c1-13-4-7-16(10-14(13)2)26-19-18(11-23-26)21(28)25(12-22-19)24-20(27)15-5-8-17(29-3)9-6-15/h4-12H,1-3H3,(H,24,27)
• InChI Key： HMZWQQCLUVCEIS-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C(C)=C3)N=CC=2C1=O)(=O)C1=CC=C(OC)C=C1

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-4-methoxybenzamide

Professional Introduction to N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-methoxybenzamide (CAS No. 899738-09-1)

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-methoxybenzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 899738-09-1, represents a sophisticated molecular entity with a unique structural framework that has the potential to revolutionize various therapeutic applications. The molecular structure of this compound incorporates multiple functional groups, including a pyrazolo[3,4-d]pyrimidine core and a methoxybenzamide moiety, which contribute to its distinctive chemical properties and biological activities.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-known heterocyclic system that has been extensively studied for its pharmacological potential. This scaffold is characterized by a fused ring system consisting of a pyrazole ring and a pyrimidine ring, which provides a rich platform for chemical modification and functionalization. In the case of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-methoxybenzamide, the presence of the 3,4-dimethylphenyl group and the 4-methoxybenzamide substituent further enhances its structural complexity and pharmacological relevance.

Recent advancements in the field of drug discovery have highlighted the importance of multitargeted compounds that can interact with multiple biological pathways simultaneously. The compound N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-methoxybenzamide exhibits promising multitargeting capabilities due to its ability to bind to various enzymes and receptors involved in critical biological processes. This property makes it an attractive candidate for the development of novel therapeutic agents that can address complex diseases with multiple underlying mechanisms.

One of the most compelling aspects of this compound is its potential application in oncology research. The pyrazolo[3,4-d]pyrimidine core has been shown to possess anti-proliferative and anti-inflammatory properties, making it a valuable component in the design of anti-cancer drugs. Furthermore, the methoxybenzamide moiety can enhance the solubility and bioavailability of the compound, which is crucial for its effective delivery to target tissues. These characteristics position N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-methoxybenzamide as a promising candidate for further investigation in cancer therapy.

In addition to its oncological potential, this compound has also shown promise in other therapeutic areas. Studies have indicated that it may have neuroprotective effects due to its ability to modulate neurotransmitter activity and reduce oxidative stress. The presence of the 3,4-dimethylphenyl group may contribute to these effects by enhancing receptor binding affinity and improving metabolic stability. These findings suggest that N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-4-methoxybenzamide could be developed into a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a series of complex chemical reactions that require precise control over reaction conditions and reagent selection. The preparation of the pyrazolo[3,4-d]pyrimidine core requires multi-step organic synthesis techniques, including cyclization reactions and functional group transformations. The introduction of the 3,4-dimethylphenyl group and the 4-methoxybenzamide moiety further complicates the synthetic route but also enhances the pharmacological profile of the compound. Advanced synthetic methodologies and high-throughput screening techniques have been employed to optimize the synthesis and improve yield efficiency.

Evaluation of the pharmacokinetic properties of N-1-(3,4-dimethylphenyl)-4-oxyo-H,-&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;--&quad;---H,-&quad;---Pyra&quad;-zol&quad;-[34-d]&quad;-Pyrimi&quad;-dine&quad;-5-y]-...